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Compound of Interest

Compound Name: Sodium carbonate monohydrate

Cat. No.: B1586706

A Technical Guide to the Physical and Chemical Properties of Sodium Carbonate
Monohydrate (NazCOs-Hz20)

Abstract

Sodium carbonate monohydrate (Na2COs-Hz20), a hydrated salt of carbonic acid, is a crucial
chemical compound with significant applications in various industrial and laboratory settings,
including its use as a primary standard in analytical chemistry, a pH regulator, and in the
manufacturing of glass and detergents. This document provides an in-depth technical overview
of the core physical and chemical properties of sodium carbonate monohydrate, tailored for
researchers, scientists, and professionals in drug development. It includes comprehensive
data, detailed experimental protocols for property determination, and graphical representations
of key chemical processes to facilitate a deeper understanding of its behavior.

Physical Properties

Sodium carbonate monohydprate is the crystalline hydrate form of sodium carbonate, where
each formula unit is associated with one molecule of water. Its physical characteristics are
fundamental to its handling, storage, and application.

General and Structural Properties

The compound exists as a white, crystalline, odorless powder or granule that is hygroscopic in
nature. It is known commercially as "crystal carbonate.” The presence of hydration water
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significantly influences its crystal structure and thermal stability compared to its anhydrous
counterpart.

Quantitative Physical Data

The key physical properties of sodium carbonate monohydrate are summarized in the table

below.
Property Value Units Conditions
Molar Mass 124.00 g/mol
White crystalline
Appearance
powder/granules
Density 2.25 g/cm3
) ) Loses water of
Melting Point 100 (decomposes) °C ]
hydration
Solubility in Water 215 /100 mL at 20 °C
53.7 g/100 mL at 35.37 °C
pH ~11.6 - 1% aqueous solution

Chemical Properties

The chemical behavior of Na2CO3-H20 is defined by the carbonate ion (COs2~), which acts as
a moderately strong base, and by the thermal lability of its water of hydration.

Thermal Decomposition

When heated, sodium carbonate monohydrate undergoes dehydration. At approximately 100
°C, it loses its single molecule of water of crystallization to form anhydrous sodium carbonate
(Na2CO0:s), also known as soda ash. This transition is a critical consideration in gravimetric
analysis and applications requiring the anhydrous form.
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Heat (=100 °C) > Na2COs3(s)
Na2C0s3-H20(s) (Anhydrous Sodium Carbonate)
(Sodium Carbonate Monohydrate)
H20(g)
(Water Vapor)

Click to download full resolution via product page

Caption: Thermal decomposition pathway of Na=COs3-H20.

Basicity and Hydrolysis

In aqueous solution, sodium carbonate monohydrate dissociates completely. The resulting
carbonate ion undergoes hydrolysis, reacting with water to produce bicarbonate ions (HCOs™)
and hydroxide ions (OH™). This reaction accounts for the alkaline nature of the solution.

The equilibrium reaction is: CO32-(aq) + H20(I) & HCOs~(aq) + OH~(aq)

Reaction with Acids

As a carbonate salt, it readily reacts with acids in a neutralization reaction. This reaction is
vigorous and produces carbon dioxide gas, water, and a sodium salt of the acid. For example,
with hydrochloric acid (HCI), the reaction proceeds as follows:

Na:COs(aq) + 2HCl(aq) — 2NaCl(aq) + H20(l) + CO2(qg)

This reaction is fundamental to its use in titrations to standardize strong acids.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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